Cas no 1332586-91-0 (3,4-Dihydro-1H-pyrido[1,2-a]pyrimidin-6(2H)-one hydrochloride)

• Product Name: 3,4-Dihydro-1H-pyrido[1,2-a]pyrimidin-6(2H)-one hydrochloride
• CAS No: 1332586-91-0
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 1028589
• PubChem ID: 57367092
• Update Time: 2025-05-21

3,4-Dihydro-1H-pyrido[1,2-a]pyrimidin-6(2H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-1H-pyrido[1,2-a]pyrimidin-6(2H)-one hydrochloride
• 1,2,3,4-tetrahydropyrido[1,2-a]pyrimidin-6-one,hydrochloride
• 1332586-91-0
• 1,2,3,4-Tetrahydropyrido[1,2-a]pyrimidin-6-one HCl
• 6H-Pyrido[1,2-a]pyrimidin-6-one, 1,2,3,4-tetrahydro-, hydrochloride (1:1)
• 1,2,3,4-tetrahydropyrido[1,2-a]pyrimidin-6-one;hydrochloride
• 1,2,3,4-Tetrahydro-6H-pyrido[1,2-a]pyrimidin-6-one--hydrogen chloride (1/1)
• DB-300895
• 3,4-Dihydro-1H-pyrido[1,2-a]pyrimidin-6(2H)-onehydrochloride
• AKOS015995074
• DTXSID10724467
• 1,2,3,4-Tetrahydropyrido[1,2-a]pyrimidin-6-one hydrochloride
• BS-44244
• 1,2,3,4-Tetrahydro-pyrido[1,2-a]pyrimidin-6-one hydrochloride
• 1,2,3,4-tetrahydro-6H-pyrido[1,2-a]pyrimidin-6-one hydrochloride
• G11999
• 1H,2H,3H,4H-PYRIDO[1,2-A]PYRIMIDIN-6-ONE HYDROCHLORIDE

• Inchi： 1S/C8H10N2O.ClH/c11-8-4-1-3-7-9-5-2-6-10(7)8;/h1,3-4,9H,2,5-6H2;1H
• InChI Key： BCBBDHFUWJLGSF-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=CC=C2NCCCN21

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3,4-Dihydro-1H-pyrido[1,2-a]pyrimidin-6(2H)-one hydrochloride

Introduction to 3,4-Dihydro-1H-pyrido[1,2-a]pyrimidin-6(2H)-one hydrochloride (CAS No. 1332586-91-0)

3,4-Dihydro-1H-pyrido[1,2-a]pyrimidin-6(2H)-one hydrochloride, identified by its CAS number 1332586-91-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrido[1,2-a]pyrimidine scaffold, a heterocyclic structure that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug development.

The pyrido[1,2-a]pyrimidine core is a privileged scaffold in medicinal chemistry, known for its presence in several bioactive molecules. Compounds within this class have demonstrated efficacy in various pharmacological contexts, including anticancer, antiviral, and anti-inflammatory applications. The structural features of 3,4-Dihydro-1H-pyrido[1,2-a]pyrimidin-6(2H)-one hydrochloride contribute to its unique pharmacokinetic and pharmacodynamic properties, which are critical for evaluating its potential as a lead compound.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved pharmacological profiles. The 3,4-Dihydro-1H-pyrido[1,2-a]pyrimidin-6(2H)-one hydrochloride structure has been explored for its ability to modulate key biological pathways. For instance, studies have highlighted its interaction with enzymes and receptors involved in cell proliferation and apoptosis. These interactions are particularly relevant in the context of oncology research, where targeting abnormal cell growth is a primary goal.

One of the most compelling aspects of this compound is its potential to serve as a molecular probe for understanding complex biological mechanisms. The hydrochloride salt form not only improves the compound's handling and stability but also enhances its interaction with biological targets. This has led to investigations into its role in modulating signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The compound's ability to cross the blood-brain barrier has also been a point of interest, suggesting potential applications in central nervous system (CNS) therapies.

The synthesis of 3,4-Dihydro-1H-pyrido[1,2-a]pyrimidin-6(2H)-one hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. Techniques such as catalytic hydrogenation and nucleophilic substitution have been crucial in constructing the pyrido[1,2-a]pyrimidine core efficiently.

Recent advancements in computational chemistry have further accelerated the discovery process for this class of compounds. Molecular modeling studies have been instrumental in predicting the binding affinity of 3,4-Dihydro-1H-pyrido[1,2-a]pyrimidin-6(2H)-one hydrochloride to various biological targets. These studies not only provide insights into its mechanism of action but also aid in designing derivatives with enhanced potency and selectivity. Such computational approaches are integral to modern drug discovery pipelines.

The pharmacological evaluation of 3,4-Dihydro-1H-pyrido[1,2-a]pyrimidin-6(2H)-one hydrochloride has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in cancer progression, such as kinases and proteases. Additionally, animal models have shown that the compound exhibits favorable toxicity profiles and minimal side effects at therapeutic doses. These findings underscore its potential as a candidate for further clinical development.

The development of novel therapeutic agents often involves rigorous testing to ensure safety and efficacy before human trials can commence. The hydrochloride salt form of this compound has been particularly advantageous in this regard due to its improved pharmacokinetic properties. Stability studies under various conditions have confirmed that it remains intact during storage and administration, which is essential for formulation development.

The broader significance of 3,4-Dihydro-1H-pyrido[1,2-a]pyrimidin-6(2H)-one hydrochloride lies in its contribution to the ongoing effort to develop targeted therapies for complex diseases. By leveraging the unique structural features of pyrido[1,2-a]pyrimidine derivatives, researchers aim to create drugs that are more effective and less toxic than existing treatments. The insights gained from studying this compound will undoubtedly inform future drug design strategies.

In conclusion,3,4-Dihydro-1H-pyrido[1,2-a]pyrimidin-6(2H)-one hydrochloride (CAS No. 1332586-91-0) represents a promising area of investigation within pharmaceutical chemistry. Its structural versatility and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.